![molecular formula C15H17F3N2O2 B5112566 N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide](/img/structure/B5112566.png)
N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as TFA-1 and has been found to have several interesting properties that make it a useful tool in various areas of research.
Mechanism of Action
The mechanism of action of N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This inhibition leads to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its potential use in cancer research, this compound has also been found to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties, and has been found to be effective against certain autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide in lab experiments is its high potency. This compound has been found to be effective at very low concentrations, which makes it a useful tool for studying the effects of certain enzymes and proteins. However, one limitation of using TFA-1 in lab experiments is its potential toxicity. This compound has been found to be toxic to certain cell types, and care must be taken when handling and using it in experiments.
Future Directions
There are several potential future directions for research involving N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide. One area of research that is currently being explored is the use of this compound in combination with other drugs to enhance its effectiveness against cancer cells. Additionally, researchers are also studying the potential use of TFA-1 in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Finally, there is also ongoing research into the potential side effects of this compound, and how these side effects can be mitigated or avoided.
Synthesis Methods
The synthesis of N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide involves the reaction of 2,3,4-trifluoroaniline with cyclohexanone in the presence of a catalyst such as acetic acid. The resulting product is then treated with oxalyl chloride and then with N,N-dimethylamine to yield the final product.
Scientific Research Applications
N-{2-oxo-2-[(2,3,4-trifluorophenyl)amino]ethyl}cyclohexanecarboxamide has been found to have several potential applications in scientific research. One of the main areas of research where this compound has been studied is in the field of cancer research. TFA-1 has been found to inhibit the growth of cancer cells in vitro, and has been shown to be effective against several types of cancer, including breast cancer, lung cancer, and prostate cancer.
properties
IUPAC Name |
N-[2-oxo-2-(2,3,4-trifluoroanilino)ethyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F3N2O2/c16-10-6-7-11(14(18)13(10)17)20-12(21)8-19-15(22)9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVFYTXCFXHUXJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NCC(=O)NC2=C(C(=C(C=C2)F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.